Cas no 57621-03-1 (N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid)

57621-03-1 structure
Product name:N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid
N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid Chemical and Physical Properties
Names and Identifiers
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- N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid
- N-(2-acetyl-4,5-dimethoxy-phenethyl)-acetamide
- N-(2-acetyl-4,5-dimethoxyphenethyl)acetamide
- Acetamide, N-[2-(2-acetyl-4,5-dimethoxyphenyl)ethyl]-
- N-[2-(2-acetyl-4,5-dimethoxy-phenyl)-ethyl]-acetamide
- N,2-diacetyl-4,5-dimethoxy-phenethylamine
- 57621-03-1
- N-[2-(2-acetyl-4,5-dimethoxyphenyl)ethyl]acetamide
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- Inchi: InChI=1S/C14H19NO4/c1-9(16)12-8-14(19-4)13(18-3)7-11(12)5-6-15-10(2)17/h7-8H,5-6H2,1-4H3,(H,15,17)
- InChI Key: LEBPBSOUZDOTOW-UHFFFAOYSA-N
- SMILES: COc1cc(CCNC(C)=O)c(cc1OC)C(C)=O
Computed Properties
- Exact Mass: 265.13140809g/mol
- Monoisotopic Mass: 265.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 64.6Ų
N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid Related Literature
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
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